Cas no 475977-82-3 (2-[[3,5-bis(trifluoromethyl)phenyl]methylsulfanyl]-1H-benzimidazole)

• Product Name: 2-[[3,5-bis(trifluoromethyl)phenyl]methylsulfanyl]-1H-benzimidazole
• CAS No: 475977-82-3
• MF: C₁₆H₁₀F₆N₂S
• MW: 376.3194231987
• CID: 2645418
• PubChem ID: 11760574
• Update Time: 2025-04-21

2-[[3,5-bis(trifluoromethyl)phenyl]methylsulfanyl]-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 2-[[3,5-bis(trifluoromethyl)phenyl]methylsulfanyl]-1H-benzimidazole
• 2-((3,5-Bis(trifluoromethyl)benzyl)thio)-1H-benzo[d]imidazole
• 2-({[3,5-bis(trifluoromethyl)phenyl]methyl}sulfanyl)-1H-1,3-benzodiazole
• 1H-Benzimidazole, 2-[[[3,5-bis(trifluoromethyl)phenyl]methyl]thio]-
• HS-8531
• 475977-82-3

• Inchi： 1S/C16H10F6N2S/c17-15(18,19)10-5-9(6-11(7-10)16(20,21)22)8-25-14-23-12-3-1-2-4-13(12)24-14/h1-7H,8H2,(H,23,24)
• InChI Key： QLLDDGFAFROEIH-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC=CC=2N1)CC1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 376.04688847Da
• Monoisotopic Mass: 376.04688847Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 54Ų